Cas no 647023-96-9 (3-(5-formylfuran-2-yl)benzonitrile)

• Product Name: 3-(5-formylfuran-2-yl)benzonitrile
• CAS No: 647023-96-9
• MF: C₁₂H₇NO₂
• MW: 197.189482927322
• CID: 418191
• PubChem ID: 4674992
• Update Time: 2025-05-27

3-(5-formylfuran-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(5-formyl-2-furanyl)-
• 3-(5-formylfuran-2-yl)benzonitrile
• 3-(5-Formyl-furan-2-yl)-benzonitrile
• BB 0222887
• AKOS004117510
• DTXSID40405459
• 647023-96-9
• CS-0454522
• SCHEMBL14450253
• 3-(5-Formylfuran-2-yl)-benzonitrile

• MDL： MFCD06740259
• Inchi： 1S/C12H7NO2/c13-7-9-2-1-3-10(6-9)12-5-4-11(8-14)15-12/h1-6,8H
• InChI Key： WWIBKMSNYPHZIK-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 197.04771
• Monoisotopic Mass: 197.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 392.1±37.0 °C at 760 mmHg
• Flash Point: 190.9±26.5 °C
• PSA: 54
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(5-formylfuran-2-yl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(5-formylfuran-2-yl)benzonitrile

Comprehensive Introduction to 3-(5-formylfuran-2-yl)benzonitrile (CAS No. 647023-96-9)

3-(5-formylfuran-2-yl)benzonitrile (CAS No. 647023-96-9) is a highly versatile organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique furan and benzonitrile moieties, serves as a critical intermediate in the synthesis of various bioactive molecules and advanced materials. Its molecular structure, featuring a formyl group attached to a furan ring, makes it a valuable building block for designing novel compounds with potential applications in drug discovery and functional materials.

The growing interest in 3-(5-formylfuran-2-yl)benzonitrile is driven by its role in the development of heterocyclic compounds, which are pivotal in modern medicinal chemistry. Researchers are particularly intrigued by its potential to act as a precursor for small-molecule inhibitors and fluorescent probes, addressing current demands in targeted therapy and diagnostic imaging. With the rise of AI-driven drug discovery and high-throughput screening, this compound's relevance has surged, as it aligns with the need for structurally diverse and functionally rich intermediates.

From a synthetic perspective, 3-(5-formylfuran-2-yl)benzonitrile offers a robust platform for cross-coupling reactions and click chemistry, enabling the rapid assembly of complex molecular architectures. Its formyl group provides a reactive handle for further functionalization, making it a favorite among chemists working on catalysis and green chemistry initiatives. The compound's compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal in industrial and academic laboratories.

In the context of material science, 3-(5-formylfuran-2-yl)benzonitrile has shown promise in the design of organic semiconductors and photovoltaic materials. Its conjugated system and electron-withdrawing nitrile group contribute to desirable electronic properties, aligning with the global push for renewable energy solutions. As the demand for sustainable materials grows, this compound is increasingly explored for its potential in OLEDs and sensors.

Environmental and safety considerations are also paramount when discussing 3-(5-formylfuran-2-yl)benzonitrile. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. The compound's stability under standard conditions and compatibility with green solvents make it a candidate for eco-friendly synthesis routes, resonating with the principles of green chemistry.

In summary, 3-(5-formylfuran-2-yl)benzonitrile (CAS No. 647023-96-9) stands at the intersection of innovation and practicality. Its multifaceted applications in drug discovery, material science, and sustainable chemistry underscore its importance in contemporary research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.